Cas no 1805356-30-2 (2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine
• CAS No: 1805356-30-2
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4874774
• Update Time: 2025-11-06

2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-2-5(8(10)11)7(9)6(3-12)13-4/h2,8H,1H3
• InChI Key： MMDJRBPXDWGYHR-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(C)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine

2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1805356-30-2, known as 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with cyano, difluoromethyl, fluoro, and methyl groups at specific positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing novel polymers and high-performance composites. The cyano group, in particular, has been shown to enhance the thermal stability and mechanical strength of materials derived from this compound. Furthermore, the presence of fluorine atoms contributes to improved chemical resistance and dimensional stability under harsh conditions.

In the pharmaceutical industry, 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine has been investigated for its potential as a drug intermediate. Its ability to undergo various chemical transformations makes it a versatile building block for synthesizing bioactive compounds. For instance, recent research has demonstrated its use in the synthesis of kinase inhibitors, which are critical in the development of anticancer therapies. The methyl group at position 6 plays a crucial role in modulating the pharmacokinetic properties of the resulting compounds, ensuring optimal bioavailability and efficacy.

The synthesis of 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine involves a multi-step process that combines principles from organic synthesis and catalysis. One notable approach employs palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group onto the pyridine ring. This method not only ensures high yields but also allows for precise control over the substitution pattern of the molecule. The integration of computational chemistry techniques has further optimized the synthesis pathway, reducing production costs and minimizing environmental impact.

From an environmental standpoint, 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it can be effectively broken down by microbial consortia in aerobic environments, reducing its persistence in natural ecosystems. This attribute is particularly important for applications where eco-friendliness is a priority.

Looking ahead, the demand for 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methylpyridine is expected to grow as industries continue to explore its versatile applications. Its unique combination of electronic properties and functional groups positions it as a key component in next-generation materials and pharmaceuticals. As research into this compound progresses, it is anticipated that new insights will emerge, further expanding its utility across diverse fields.